Cas no 1446786-35-1 (5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 1446786-35-1
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 4600363
• Update Time: 2025-06-13

5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one

• Inchi： 1S/C12H16N4O/c1-15-4-6-16(7-5-15)9-2-3-10-11(8-9)14-12(17)13-10/h2-3,8H,4-7H2,1H3,(H2,13,14,17)
• InChI Key： ILDCPXADUXOZHP-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC=C(N3CCN(C)CC3)C=C2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one

Introduction to 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1446786-35-1)

5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1446786-35-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of a 4-methylpiperazine moiety and a dihydrobenzodiazol-2-one core suggests a high degree of versatility in its pharmacological applications.

The compound’s chemical structure consists of a fused ring system that includes a piperazine derivative and a benzodiazolone scaffold. The 4-methylpiperazine group is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to modulate neurotransmitter systems. This feature makes the molecule a promising candidate for further investigation in the development of drugs targeting central nervous system disorders.

Recent advancements in drug discovery have highlighted the importance of dihydrobenzodiazolone derivatives in medicinal chemistry. These compounds exhibit unique interactions with biological targets, making them valuable for therapeutic applications. The benzodiazolone core is structurally related to benzodiazepines, which are well-known for their anxiolytic, sedative, and muscle relaxant properties. However, the modifications introduced in 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one may confer distinct pharmacological profiles, potentially expanding its therapeutic utility.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methylpiperazine group necessitates careful consideration of reaction pathways to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and enhance efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one with biological targets. These studies have revealed potential binding sites within neurotransmitter receptors and ion channels, suggesting its efficacy in modulating neuronal activity. Such insights are crucial for designing novel drug candidates with improved pharmacokinetic and pharmacodynamic properties.

The pharmacological profile of this compound has been explored through preclinical studies conducted in vitro and in vivo. Initial findings indicate that it may exhibit anxiolytic effects comparable to traditional benzodiazepines but with potentially reduced side effects. This is particularly relevant given the growing concern over the long-term use of benzodiazepines due to issues such as tolerance and dependence.

Additionally, research has focused on the potential therapeutic applications of 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one in treating neurological disorders beyond anxiety. Studies suggest that it may have neuroprotective properties, making it a candidate for conditions such as epilepsy and neurodegenerative diseases. The ability of this compound to interact with multiple neurotransmitter systems underscores its broad therapeutic potential.

The development of novel pharmaceutical agents requires rigorous safety evaluations to ensure their clinical suitability. Toxicological studies have been conducted to assess the acute and chronic toxicity profiles of 5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one. Preliminary results indicate that it exhibits moderate toxicity at high doses but demonstrates acceptable safety margins at therapeutic concentrations.

In conclusion,5-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 1446786-35-1) represents a promising compound in pharmaceutical research due to its unique chemical structure and potential biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutics targeting central nervous system disorders. Further research is warranted to fully elucidate its pharmacological properties and explore its clinical applications.